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An Application Note and Protocol for the Quantification of Chlorpromazine in Human Plasma
using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV
Detection

Introduction

Chlorpromazine (CPZ) is a first-generation antipsychotic medication primarily used to treat
psychotic disorders such as schizophrenia. As a cornerstone of psychopharmacological
therapy, monitoring its plasma concentration is crucial for therapeutic drug monitoring (TDM),
pharmacokinetic studies, and toxicological assessments. This application note provides a
detailed, validated, and robust RP-HPLC method for the quantification of chlorpromazine in
human plasma samples, designed for researchers, clinical scientists, and professionals in drug
development.

The method described herein is based on the principle of reversed-phase chromatography,
where the analyte (chlorpromazine) is separated from plasma matrix components based on its
hydrophobic interactions with a C18 stationary phase. The protocol employs a straightforward
protein precipitation step for sample clean-up, ensuring simplicity and high throughput.
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Detection is achieved using a UV-Vis detector set at a wavelength that maximizes the signal-to-
noise ratio for chlorpromazine. This method has been developed to be selective, linear,
accurate, and precise, meeting the standards for bioanalytical method validation.

Principle of the Method

This method quantifies chlorpromazine in plasma by separating it from endogenous plasma
components on a reversed-phase C18 HPLC column. The separation is achieved using an
isocratic mobile phase consisting of an organic modifier (acetonitrile) and an acidic buffer. The
acidic buffer ensures that chlorpromazine, a basic compound, is in its ionized form, which
promotes better peak shape and retention time reproducibility. After separation, the analyte is
detected by its absorbance of ultraviolet (UV) light. Quantification is performed by comparing
the peak area of chlorpromazine in the plasma sample to the peak areas of known
concentration standards. An internal standard (IS) is used to correct for variations in extraction
efficiency and injection volume.

Materials and Reagents
Equipment

e High-Performance Liquid Chromatography (HPLC) system equipped with:

[¢]

Isocratic Pump

[¢]

Autosampler with temperature control

Column oven

o

UV-Vis Detector

o

e Analytical Balance (4-decimal place)
o Centrifuge capable of 4,000 x g
o Vortex mixer

e Pipettes (various volumes)
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e pH meter

e Syringe filters (0.45 um, PTFE)

Chemicals and Reagents

o Chlorpromazine hydrochloride (Reference Standard)
e Imipramine hydrochloride (Internal Standard)

o Acetonitrile (HPLC Grade)

e Methanol (HPLC Grade)

¢ Perchloric acid (70%, Analytical Grade)

e Monobasic potassium phosphate (KH2POa4)

o Orthophosphoric acid (85%, Analytical Grade)

o Ultrapure water (18.2 MQ-cm)

Drug-free human plasma (with K2zEDTA as anticoagulant)

Chromatographic Conditions

A summary of the optimal HPLC conditions is presented in the table below. These parameters
were selected to achieve a balance between resolution, sensitivity, and run time.
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Parameter Condition

Column C18, 4.6 x 150 mm, 5 um particle size

Mobile Phase Acetonitrile : 25 mM KH2POa4 Buffer (pH 3.0)
(40:60, viv)

Flow Rate 1.0 mL/min

Injection Volume 20 pL

Column Temperature 35°C

Detection UV at 254 nm

Internal Standard Imipramine (500 ng/mL)

Run Time Approximately 10 minutes

Rationale for Parameter Selection:

e Column: A C18 column is the standard for reversed-phase chromatography and provides
excellent retention and separation for hydrophobic compounds like chlorpromazine.

» Mobile Phase: The combination of acetonitrile and a phosphate buffer provides good
separation efficiency. The acidic pH of 3.0 ensures that both chlorpromazine (pKa ~9.3) and
imipramine (pKa ~9.5) are protonated, leading to sharp, symmetrical peaks.

o Detection Wavelength: Chlorpromazine exhibits a strong UV absorbance at 254 nm,
offering high sensitivity for detection.

Preparation of Solutions
Preparation of Mobile Phase

e Phosphate Buffer (25 mM, pH 3.0): Dissolve 3.4 g of KH2POa in 1 L of ultrapure water. Adjust
the pH to 3.0 £ 0.05 with 85% orthophosphoric acid.

* Mobile Phase: Mix acetonitrile and the 25 mM phosphate buffer in a 40:60 (v/v) ratio. Degas
the solution for 15 minutes using sonication or vacuum filtration before use.
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Preparation of Standard and Quality Control (QC)
Solutions

e Primary Stock Solution of Chlorpromazine (1 mg/mL): Accurately weigh 10 mg of
chlorpromazine hydrochloride and dissolve it in 10 mL of methanol in a volumetric flask.

e Working Standard Solutions: Prepare a series of working standard solutions by serially
diluting the primary stock solution with methanol to achieve concentrations ranging from 1
pg/mL to 100 pg/mL.

« Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh 10 mg of imipramine
hydrochloride and dissolve it in 10 mL of methanol.

e Working IS Solution (5 pg/mL): Dilute the IS stock solution with methanol.

Preparation of Calibration Curve (CC) and Quality
Control (QC) Samples

» Calibration Standards: Spike 95 pL of drug-free human plasma with 5 pL of the appropriate
chlorpromazine working standard solution to yield final concentrations of 10, 25, 50, 100,
250, 500, and 1000 ng/mL.

e QC Samples: Prepare QC samples in drug-free human plasma at three concentration levels:
o Low QC (LQC): 30 ng/mL
o Medium QC (MQC): 300 ng/mL
o High QC (HQC): 800 ng/mL

Sample Preparation Protocol: Protein Precipitation

Protein precipitation is a rapid and effective method for removing the majority of proteins from
the plasma sample, which can otherwise interfere with the HPLC analysis.
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4 N\

Sample Preparation Workflow

(1. Plasma Sample (100 uL))

2. Add Internal Standard
(20 pL of 5 pg/mL Imipramine)

3. Add Precipitating Agent
(200 pL of 0.1 M Perchloric Acid)

(4. Vortex Mix (30 secondsD

(‘5. Centrifuge (4000 x g, 10 minD

(6. Collect SupernatanD

(7. Inject into HPLC (20 HLD
. /
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Linearity Assessment Logic )

Prepare Calibration Standards
(10-1000 ng/mL)

(Analyze by HPLC)
4

Calculate Peak Area Ratios
(Analyte/IS)

Glot: Ratio vs. ConcentratiorD

Perform Linear Regression
(y=mx +c)

(Acceptance: r2 = 0.995)

EAssess Correlation Coefficient (r@

J

Click to download full resolution via product page
Caption: Logical flow for establishing method linearity.

The method was found to be linear over the specified range with a correlation coefficient (r?) of
> 0.995.

Accuracy and Precision
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Intra-day and inter-day accuracy and precision were determined by analyzing the LQC, MQC,
and HQC samples (n=6) on the same day and on three different days, respectively.

. Intra-day Intra-day Inter-day Inter-day

Concentrati L L
QC Level Precision Accuracy Precision Accuracy

on (ng/mL)

(%RSD) (%) (%RSD) (%)

LQC 30 <5% 95-105% < 6% 94-106%
MQC 300 < 4% 97-103% <5% 96-104%
HQC 800 < 3% 98-102% < 4% 97-103%

Acceptance Criteria: %RSD < 15% (< 20% for LLOQ), Accuracy within £15% (£20% for LLOQ)
of the nominal value.

Selectivity and Specificity

The selectivity of the method was assessed by analyzing six different batches of blank human
plasma. The chromatograms were examined for any interfering peaks at the retention times of
chlorpromazine and the internal standard. No significant interferences were observed.

Recovery

The extraction recovery of chlorpromazine was determined by comparing the peak areas of
the analyte from extracted plasma samples with the peak areas of unextracted standard
solutions at the same concentration. The recovery was found to be consistent and reproducible
across the QC levels, typically > 85%.

Representative Chromatograms

(Note: In a real application note, images of chromatograms would be inserted here. For this
text-based format, a description is provided.)

e Figure 1: Chromatogram of a blank plasma sample. This would show a clean baseline with
no interfering peaks at the retention times of chlorpromazine or the internal standard.
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Figure 2: Chromatogram of a plasma sample spiked with chlorpromazine (LLOQ) and the
internal standard. This would demonstrate well-resolved peaks for both compounds at the
lower limit of quantification.

Figure 3: Chromatogram of an unknown plasma sample from a patient. This would show the
separated peaks of chlorpromazine and the internal standard, allowing for quantification.

Conclusion

This application note describes a simple, rapid, and reliable RP-HPLC method for the

quantification of chlorpromazine in human plasma. The method utilizes a straightforward

protein precipitation technique for sample preparation and offers excellent performance in

terms of linearity, accuracy, precision, and selectivity. The described protocol is well-suited for

therapeutic drug monitoring, pharmacokinetic studies, and other clinical research applications

involving the measurement of chlorpromazine.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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